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Compound of Interest

Compound Name: Triisobutyl phosphate

Cat. No.: B031779 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for triisobutyl phosphate
(TiBP), a widely used industrial chemical. Adherence to these guidelines is crucial for ensuring

a safe laboratory and research environment.

Chemical Identification and Physical Properties
Triisobutyl phosphate, with CAS number 126-71-6, is a colorless to pale, odorless liquid.[1] It

is an organophosphorus compound with the chemical formula C12H27O4P.[2][3] TiBP is

utilized in various applications, including as a plasticizer, flame retardant, defoaming agent, and

solvent.[4][5]

Table 1: Physical and Chemical Properties of Triisobutyl Phosphate
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Property Value

Molecular Formula C12H27O4P[2]

Molecular Weight 266.31 g/mol [6]

Appearance Colorless to pale, odorless liquid[1]

Boiling Point ~205 °C[3][7]

Density 0.965 g/mL at 20 °C[3]

Flash Point 150 °C[3]

Vapor Pressure 0.002 hPa at 20 °C[3][7]

Solubility in Water 0.26 g/L[3][7]

Auto-ignition Temperature 430 °C[8]

Hazard Identification and Toxicology
Triisobutyl phosphate is classified as a hazardous substance.[1] The primary health concerns

are skin and eye irritation, and it may cause an allergic skin reaction.[9][10] There is also

suspicion of it causing cancer, although there is not enough data to make a definitive

assessment.[1]

Table 2: GHS Hazard Classifications and Statements

Hazard Class Hazard Statement

Skin Sensitization, Sub-category 1B H317: May cause an allergic skin reaction[9][10]

Skin Irritation H315: Causes skin irritation[1]

Serious Eye Irritation H319: Causes serious eye irritation[1]

Carcinogenicity (Suspected) H351: Suspected of causing cancer[1]

Acute Toxicity (Oral) H302: Harmful if swallowed[1]

Table 3: Toxicological Data
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Test Species Route Value

LD50 Rat Oral >5000 mg/kg[1]

LD50 Rabbit Dermal >5000 mg/kg[1]

LC50 Rat Inhalation
>5.14 mg/L (4 hours)

[1]

Experimental Protocols
The toxicological data presented in this guide are based on standardized testing protocols,

such as those established by the Organisation for Economic Co-operation and Development

(OECD). Due to the proprietary nature of specific studies, detailed experimental methodologies

are not publicly available. However, the following provides a general overview of the protocols

typically employed:

Acute Oral Toxicity (OECD 423): A single dose of the substance is administered to fasted

animals by gavage. The animals are observed for up to 14 days for signs of toxicity and

mortality.

Acute Dermal Toxicity (OECD 402): The substance is applied to a shaved area of the skin of

the test animals. The site is covered with a porous gauze dressing for 24 hours.

Observations for toxicity and mortality are made for up to 14 days.

Acute Inhalation Toxicity (OECD 403): Animals are exposed to the substance in a chamber

for a specified duration (typically 4 hours). The concentration of the substance in the air is

controlled and monitored. Animals are observed for signs of toxicity and mortality during and

after exposure.

Skin Irritation/Corrosion (OECD 404): A small amount of the substance is applied to a

shaved patch of skin and covered. The site is observed for signs of erythema and edema at

specified intervals.

Eye Irritation/Corrosion (OECD 405): A small amount of the substance is instilled into the

conjunctival sac of one eye of the test animal. The eye is examined for signs of irritation at

specified intervals.
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Safe Handling and Storage
Proper handling and storage procedures are essential to minimize the risk of exposure to

triisobutyl phosphate.

4.1. Personal Protective Equipment (PPE)

A comprehensive PPE program should be implemented for all personnel handling triisobutyl
phosphate.

Handling Triisobutyl Phosphate

Ensure Adequate Ventilation
(e.g., Fume Hood)

Select Appropriate PPE

Impervious Gloves
(e.g., Nitrile, Neoprene)

Chemical Safety Goggles
(ANSI Approved)

Protective Clothing
(Lab Coat, Overalls)

NIOSH/MSHA Approved Respirator
(If ventilation is inadequate)

Proceed with Work

Click to download full resolution via product page

Caption: Personal Protective Equipment Workflow for Handling TiBP.

4.2. Handling Procedures

Avoid all personal contact, including inhalation of vapors or mists.[1]
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Use in a well-ventilated area.[1]

Wash hands thoroughly after handling.[11]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]

Use non-sparking tools and prevent fire caused by electrostatic discharge.[12]

4.3. Storage Conditions

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[1][12]

Keep away from ignition sources, heat, and incompatible materials such as strong oxidizing

agents and strong bases.[1][2]

Store below +30°C.[3]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

5.1. First-Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

medical attention.[11]

Skin Contact: Immediately remove all contaminated clothing. Flush skin and hair with

running water and soap for at least 15 minutes. Seek medical attention if irritation or a rash

occurs.[1][2][11]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.[1][2][11]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a poison control center or doctor immediately.[9][11]

5.2. Fire-Fighting Measures
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Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[9][11]

Specific Hazards: Combustion may produce toxic fumes of carbon monoxide, carbon

dioxide, and phosphorus oxides.[1][11] Containers may rupture violently if heated.[1]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[11]

5.3. Accidental Release Measures

The following workflow outlines the steps for managing a triisobutyl phosphate spill.
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Spill Detected

Evacuate Personnel to Safe Areas

Ensure Adequate Ventilation

Remove All Ignition Sources

Wear Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill with Inert Material
(Sand, Vermiculite)

Absorb and Collect Spilled Material

Place in a Closed Container for Disposal

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for Triisobutyl Phosphate Spill Response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b031779?utm_src=pdf-body-img
https://www.benchchem.com/product/b031779?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031779?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Precautions: Avoid breathing vapors and contact with skin and eyes.[1]

Environmental Precautions: Prevent the product from entering drains or waterways.[9][11]

Containment and Cleanup: Absorb the spill with inert material such as sand or vermiculite

and place it in a suitable container for disposal.[2][11]

Disposal Considerations
Dispose of triisobutyl phosphate and its containers in accordance with local, regional, and

national regulations.[2] Contaminated materials should be treated as hazardous waste. Do not

dispose of them in the environment.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Triisobutyl Phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031779#triisobutyl-phosphate-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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